![molecular formula C17H13BrClNO4S B1420049 ethyl 3-bromo-5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate CAS No. 881924-59-0](/img/structure/B1420049.png)
ethyl 3-bromo-5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate
Overview
Description
Ethyl 3-bromo-5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate, also known as EBIC, is an organic compound with a wide range of applications in the field of scientific research. It is used as a reagent in organic synthesis, a catalyst for biochemical reactions, and a tool for studying the structure and function of biological molecules. EBIC has the potential to revolutionize the way scientists study biological systems and has been the subject of numerous studies in recent years.
Scientific Research Applications
Synthesis of Complex Organic Compounds
- Ethyl 3-bromo-5-chloro-1-(phenylsulfonyl)-1H-indole-2-carboxylate is involved in the synthesis of pyrrolo[2,3-b]indole ring systems, showcasing its role in constructing novel organic structures (Pelkey, Chang, & Gribble, 1996).
- It's used in the synthesis of 5-substituted indole derivatives, indicating its versatility in producing a variety of indole-based compounds (Pete, Parlagh, & Tőke, 2003).
Intermediates in Insecticide Production
- This compound serves as an important intermediate in the synthesis of new insecticides, such as chlorantraniliprole (Zhi-li, 2007).
Synthesis of Heterocyclic Compounds
- The compound is utilized in the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, a heterocyclic compound, indicating its role in producing diverse chemical structures (Pokhodylo & Obushak, 2019).
Radical Cyclisation Reactions
- It is used in radical cyclisation reactions for synthesizing tri- and tetra-cyclic heterocycles, demonstrating its utility in complex reaction schemes (Allin et al., 2005).
properties
IUPAC Name |
ethyl 1-(benzenesulfonyl)-3-bromo-5-chloroindole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrClNO4S/c1-2-24-17(21)16-15(18)13-10-11(19)8-9-14(13)20(16)25(22,23)12-6-4-3-5-7-12/h3-10H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZUBJCFNUDKFSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(N1S(=O)(=O)C3=CC=CC=C3)C=CC(=C2)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrClNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60670546 | |
Record name | Ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60670546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
442.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
881924-59-0 | |
Record name | Ethyl 1-(benzenesulfonyl)-3-bromo-5-chloro-1H-indole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60670546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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